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Compound of Interest

Compound Name: 3-Bromo-2-fluorobenzaldehyde

Cat. No.: B121081

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, critical safety and logistical information for the handling
and disposal of 3-Bromo-2-fluorobenzaldehyde (CAS No. 149947-15-9). Adherence to these
procedures is essential for ensuring laboratory safety and minimizing environmental impact.

Hazard Identification and Classification

3-Bromo-2-fluorobenzaldehyde is a chemical compound that requires careful handling due to
its hazardous properties. It is classified as a warning-level hazard. The primary routes of
exposure are ingestion, skin contact, and eye contact.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]
) o H319: Causes serious eye
Serious Eye Damage/Irritation 2/12A S
irritation[1][2][3][4]
) ) o H315: Causes skin irritation[2]
Skin Corrosion/Irritation 2
[31[4]
Specific target organ toxicity 3 H335: May cause respiratory

(single exposure)

irritation[2][3][4]

Hazardous to the aquatic

H411: Toxic to aquatic life with

environment, long-term hazard long lasting effects[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of 3-Bromo-2-fluorobenzaldehyde is
crucial for safe handling and storage.

Property Value
Molecular Formula C7H4BrrFO
Molecular Weight 203.01 g/mol
Off-white to light yellow solid, powder, or
Appearance
crystal[2][5]
Melting Point 43 - 46 °C (109.4 - 114.8 °F)[2]
Flash Point > 110 °C (> 230 °F)[2]
Solubility Slightly soluble in water[6]
. Light sensitive; store under an inert
Stability

atmosphere[2]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling 3-Bromo-2-

fluorobenzaldehyde to minimize exposure and ensure personal safety.

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[3][7][8]

Protects against splashes and
dust, preventing serious eye

irritation.

Hand Protection

Chemical-resistant gloves
(e.qg., nitrile rubber).[3][7][9]

Prevents skin contact and

irritation.

Body Protection

Laboratory coat, buttoned, and
covering as much skin as
possible.[3][7]

Protects against accidental
spills and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. If
dust or vapors are generated,
a NIOSH-approved respirator
is required.[2][3]

Prevents respiratory tract
irritation.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 3-Bromo-2-fluorobenzaldehyde is critical. The following

workflow outlines the necessary steps from preparation to cleanup.
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Workflow for Safe Handling of 3-Bromo-2-fluorobenzaldehyde

4 Preparation N

[Review Safety Data Sheet (SDSD
[Ensure fume hood is operationaD

Don appropriate Personal Protective Equipment (PPE)
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é Handling )
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l

Perform the experiment within the fume hood

- J
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Dispose of waste according to institutional and local regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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